Cas no 2309341-68-0 (3-({2,4'-bipyridine-4-yl}methyl)-1-4-(trifluoromethyl)phenylurea)

• Product Name: 3-({2,4'-bipyridine-4-yl}methyl)-1-4-(trifluoromethyl)phenylurea
• CAS No: 2309341-68-0
• MF: C₁₉H₁₅F₃N₄O
• MW: 372.343814134598
• CID: 6010776
• PubChem ID: 121165530
• Update Time: 2025-05-19

3-({2,4'-bipyridine-4-yl}methyl)-1-4-(trifluoromethyl)phenylurea Chemical and Physical Properties

Names and Identifiers

• 3-({2,4'-bipyridine-4-yl}methyl)-1-4-(trifluoromethyl)phenylurea
• 1-[(2-pyridin-4-ylpyridin-4-yl)methyl]-3-[4-(trifluoromethyl)phenyl]urea
• AKOS032712645
• F6482-6136
• 2309341-68-0
• 1-([2,4'-bipyridin]-4-ylmethyl)-3-(4-(trifluoromethyl)phenyl)urea
• 3-({[2,4'-bipyridine]-4-yl}methyl)-1-[4-(trifluoromethyl)phenyl]urea

• Inchi： 1S/C19H15F3N4O/c20-19(21,22)15-1-3-16(4-2-15)26-18(27)25-12-13-5-10-24-17(11-13)14-6-8-23-9-7-14/h1-11H,12H2,(H2,25,26,27)
• InChI Key： DZBGKGBSHLJNSY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)NC(NCC1C=CN=C(C2C=CN=CC=2)C=1)=O)(F)F

Computed Properties

• Exact Mass: 372.11979560g/mol
• Monoisotopic Mass: 372.11979560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.9Ų

Additional information on 3-({2,4'-bipyridine-4-yl}methyl)-1-4-(trifluoromethyl)phenylurea

3-({2,4'-bipyridine-4-yl}methyl)-1-4-(trifluoromethyl)phenylurea

3-({2,4'-bipyridine-4-yl}methyl)-1-4-(trifluoromethyl)phenylurea is a complex organic compound with the CAS number 2309341-68-0. This compound belongs to the class of ureas, which are widely studied in organic chemistry due to their versatile applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a urea group linked to a 2,4'-bipyridine moiety and a trifluoromethyl-substituted phenyl ring. These structural features make it an interesting subject for both academic research and industrial applications.

The synthesis of 3-({2,4'-bipyridine-4-yl}methyl)-1-4-(trifluoromethyl)phenylurea typically involves multi-step reactions, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the formation of the bipyridine moiety with high yields and purity.

One of the key areas of research on this compound is its biological activity. Studies have shown that 3-({2,4'-bipyridine-4-yl}methyl)-1-4-(trifluoromethyl)phenylurea exhibits significant inhibitory effects on certain enzymes, making it a potential candidate for drug development. The trifluoromethyl group attached to the phenyl ring contributes to the compound's lipophilicity and stability, which are crucial properties for drug candidates.

In addition to its biological applications, this compound has also been explored for its electronic properties. The bipyridine moiety is known to act as a coordinating ligand in metal complexes, which can be used in various electronic devices such as light-emitting diodes (LEDs) and sensors. Recent research has focused on incorporating this compound into metalloporphyrin frameworks to enhance their photochemical properties.

The environmental impact of 3-({2,4'-bipyridine-4-yl}methyl)-1-4-(trifluoromethyl)phenylurea has also been a topic of interest. Studies have investigated its biodegradability and toxicity under different environmental conditions. These studies are essential for ensuring the safe use and disposal of such compounds in industrial settings.

In conclusion, 3-({2,4'-bipyridine-4-yl}methyl)-1-4-(trifluoromethyl)phenylurea is a multifaceted compound with promising applications across various fields. Its unique structure and functional groups make it an ideal candidate for further research and development. As new synthetic methods and applications continue to emerge, this compound is expected to play an increasingly important role in both academic and industrial contexts.